Cas no 145774-33-0 (C8 DIHYDROCERAMIDE)

C8 Dihydroceramide is a synthetic lipid analog of dihydroceramide, featuring an 8-carbon acyl chain. This short-chain ceramide precursor is utilized in research and cosmetic formulations due to its stability and role in modulating ceramide biosynthesis. Its compact structure enhances skin permeability, making it effective for studying epidermal barrier function and lipid metabolism. Unlike long-chain ceramides, C8 Dihydroceramide offers improved solubility in aqueous and lipid-based systems, facilitating formulation flexibility. It serves as a key intermediate in sphingolipid pathways, enabling investigations into cellular signaling and apoptosis. Its synthetic purity ensures reproducibility in experimental and industrial applications, particularly in dermatology and membrane biology studies.
C8 DIHYDROCERAMIDE structure
C8 DIHYDROCERAMIDE structure
Product Name:C8 DIHYDROCERAMIDE
CAS No:145774-33-0
MF:C26H53NO3
MW:427.70392870903
CID:824840
PubChem ID:6610274
Update Time:2025-06-07

C8 DIHYDROCERAMIDE Chemical and Physical Properties

Names and Identifiers

    • C8 DIHYDROCERAMIDE
    • 1-oleoyl-N-heptadecanoyl-D-erythro-sphingosine
    • N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]octanamide
    • C8 dihydrosphingosine
    • C8 Sphinganine
    • N-08:0 Sphinganine
    • N-08:0 Sphinganine C8 Sphinganine C8 dihydrosphingosine N-(octanoyl)-sphinganine
    • N-OCTANOYL-D-ERYTHRO-SPHINGANINE
    • DIHYDROCERAMIDE C8
    • N-OCTANOYLSPHINGANINE
    • N-OCTANOYL-DIHYDRO-CERAMIDE
    • N-OCTANOYLSPHINGANINE, D-ERYTHRO
    • MFCD01320385
    • DA-61985
    • DTXSID40425011
    • HMS1361O13
    • CHEMBL552138
    • SCHEMBL6242240
    • BSPBio_001571
    • KBio3_000582
    • NCGC00161361-01
    • CS-0066996
    • NCGC00161361-03
    • BML3-D02
    • KBioGR_000291
    • n-octanoyldihydrosphingosine
    • KBio3_000581
    • KBio2_002859
    • HMS1989O13
    • C8 Dihydroceramide [N-Octanoylsphinganine]
    • Q27156407
    • N-((2S,3R)-1,3-dihydroxyoctadecan-2-yl)octanamide
    • Cer(d18:0/8:0)
    • Bio2_000291
    • N-caprylylsphinganine
    • BP-28812
    • Bio1_000813
    • SMP2_000138
    • IDI1_034041
    • NCGC00161361-02
    • BRD-K71586778-001-02-3
    • Bio2_000771
    • KBioSS_000291
    • Bio1_000324
    • HMS3402O13
    • CBiol_002038
    • AKOS027250754
    • HY-119312
    • KBio2_000291
    • Bio1_001302
    • C8 Dihydroceramide (d18:0/8:0), N-octanoyl-D-erythro-sphinganine, powder
    • HMS1791O13
    • C8-DIHYDRO-CERAMIDE
    • 145774-33-0
    • C8 dihydro Ceramide (d18:0/8:0)
    • CHEBI:82841
    • G91324
    • J-008151
    • N-capryloyldihydroceramide
    • KBio2_005427
    • C8 Dihydroceramide (d18:0/8:0)
    • Inchi: 1S/C26H53NO3/c1-3-5-7-9-10-11-12-13-14-15-16-18-19-21-25(29)24(23-28)27-26(30)22-20-17-8-6-4-2/h24-25,28-29H,3-23H2,1-2H3,(H,27,30)/t24-,25+/m0/s1
    • InChI Key: LGOFBZUQIUVJFS-LOSJGSFVSA-N
    • SMILES: O[C@@H]([C@H](CO)NC(CCCCCCC)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 427.40300
  • Monoisotopic Mass: 427.40254455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 23
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Melting Point: 101-102°C
  • Solubility: DMSO (Sparingly)
  • PSA: 73.05000
  • LogP: 7.50650

C8 DIHYDROCERAMIDE Security Information

C8 DIHYDROCERAMIDE Pricemore >>

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¥5133 2024-05-25

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